Cas no 1216916-27-6 (2,2,5-Trimethyl-1,3-dioxane-5-carboxylic Acid-d3)

• Product Name: 2,2,5-Trimethyl-1,3-dioxane-5-carboxylic Acid-d3
• CAS No: 1216916-27-6
• MF: C₈H₁₄O₄
• MW: 177.212848186493
• CID: 4555073
• Update Time: 2025-05-21

2,2,5-Trimethyl-1,3-dioxane-5-carboxylic Acid-d3 Chemical and Physical Properties

Names and Identifiers

• 2,2,5-Trimethyl-1,3-dioxane-5-carboxylic Acid-d3
• WZEWDEAIHCUMKY-HPRDVNIFSA-N

• Inchi： 1S/C8H14O4/c1-7(2)11-4-8(3,5-12-7)6(9)10/h4-5H2,1-3H3,(H,9,10)/i3D3
• InChI Key： WZEWDEAIHCUMKY-HPRDVNIFSA-N
• SMILES： O1CC(C([2H])([2H])[2H])(C(O)=O)COC1(C)C

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 264.9±35.0 °C at 760 mmHg
• Flash Point: 102.6±19.4 °C
• Solubility: Dichloromethane, Ethyl Acetate, Methanol
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2,2,5-Trimethyl-1,3-dioxane-5-carboxylic Acid-d3 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,2,5-Trimethyl-1,3-dioxane-5-carboxylic Acid-d3

2,2,5-Trimethyl-1,3-dioxane-5-carboxylic Acid-d3: A Comprehensive Overview

2,2,5-Trimethyl-1,3-dioxane-5-carboxylic Acid-d3, also known by its CAS Registry Number 1216916-27-6, is a compound of significant interest in various scientific and industrial applications. This compound belongs to the class of dioxane derivatives, which are widely studied for their unique chemical properties and versatility in different fields. The inclusion of the d3 isotopic label indicates that this compound incorporates three deuterium atoms, making it particularly valuable in isotopic labeling studies and nuclear magnetic resonance (NMR) spectroscopy.

The structure of 2,2,5-trimethyl-1,3-dioxane-5-carboxylic acid-d3 consists of a dioxane ring with two methyl groups at the 2-position and one methyl group at the 5-position. The carboxylic acid group is also located at the 5-position, while the deuterium atoms are strategically incorporated into the molecule to enhance its utility in specific analytical techniques. This arrangement provides the compound with a balance of hydrophilic and hydrophobic properties, making it suitable for a wide range of applications.

Recent studies have highlighted the potential of dioxane derivatives in drug discovery and development. The unique properties of these compounds make them ideal candidates for designing bioactive molecules with enhanced pharmacokinetic profiles. For instance, research has shown that certain dioxane-containing compounds exhibit promising anti-inflammatory and anti-cancer activities. The presence of the carboxylic acid group in 2,2,5-trimethyl-1,3-dioxane-5-carboxylic acid-d3 further enhances its ability to form hydrogen bonds, which is crucial for interactions with biological targets.

In addition to its role in drug discovery, this compound is also widely used as an isotopic tracer in metabolic studies. The incorporation of deuterium atoms allows researchers to track the fate of molecules within biological systems with high precision. This has been particularly useful in studying enzyme kinetics and metabolic pathways. Recent advancements in mass spectrometry have further enhanced the utility of deuterated compounds like 2,2,5-trimethyl-1,3-dioxane-5-carboxylic acid-d3, enabling more accurate quantification and identification of metabolites.

The synthesis of 2,2,5-trimethyl-1,3-dioxane-5-carboxylic acid-d3 involves a multi-step process that typically begins with the preparation of the corresponding non-deuterated compound. The introduction of deuterium atoms is achieved through specific chemical reactions or exchange processes under controlled conditions. Researchers have developed efficient methodologies to synthesize this compound with high purity and yield, ensuring its availability for various applications.

The physical and chemical properties of this compound have been extensively characterized using advanced analytical techniques such as NMR spectroscopy and mass spectrometry. These studies have provided valuable insights into its stability, solubility, and reactivity under different conditions. For example, NMR spectroscopy has been instrumental in confirming the stereochemistry and isotopic composition of the compound.

In terms of environmental impact, there is growing interest in understanding the fate and behavior of compounds like 2,2,5-trimethyl-1,3-dioxane-5-carboxylic acid-d3 in natural systems. Recent research has focused on assessing their biodegradability and potential toxicity to aquatic organisms. These studies are essential for ensuring the safe use and disposal of such compounds in industrial and research settings.

The application of isotopic labeling using compounds like d3-labeled 2,2,5-trimethyl-1,3-dioxane-5-carboxylic acid has expanded into new areas such as food safety and forensic analysis. For instance, these compounds are being used to trace the origin and authenticity of food products by analyzing their isotopic signatures. This approach provides a powerful tool for combating food fraud and ensuring consumer safety.

In conclusion,
《< strong > 《< strong > 《< strong > 《< strong >《< strong >《< strong >《< strong >《< strong >《< strong >《< strong >《< strong >《< strong >《< strong >《< strong >》》》》》》》》》》》》》》》》，this compound continues to play a pivotal role in advancing scientific research across multiple disciplines.
Its unique properties,
combined with cutting-edge research findings,
ensure that it remains a valuable tool for scientists
seeking innovative solutions
to complex problems.